Cas no 478262-00-9 (2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile)

• Product Name: 2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile
• CAS No: 478262-00-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD00793454
• CID: 3028644
• PubChem ID: 1488677
• Update Time: 2025-04-21

2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,3-DIMETHYL-2-OXO-1-AZETANYL)PHENYL]ACETONITRILE
• CHEMBL1503279
• 2-(4-(3,3-Dimethyl-2-oxoazetidin-1-yl)phenyl)acetonitrile
• 478262-00-9
• Bionet2_001005
• 2-[4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenyl]-acetonitrile
• SMR000334382
• MFCD00793454
• MLS000706880
• HMS2661G08
• SB51038
• HMS1366N15
• AKOS005071245
• CS-0452845
• 9L-754
• 2-[4-(3,3-dimethyl-2-oxoazetidin-1-yl)phenyl]acetonitrile
• 2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile

• MDL： MFCD00793454
• Inchi： 1S/C13H14N2O/c1-13(2)9-15(12(13)16)11-5-3-10(4-6-11)7-8-14/h3-6H,7,9H2,1-2H3
• InChI Key： NVFVZZNHSHUZLC-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CN1C1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 87-89°
• Boiling Point: 449.4±28.0 °C at 760 mmHg
• Flash Point: 225.6±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-4-(3,3-Dimethyl-2-oxo-1-azetanyl)phenylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds